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Compound of Interest

2-Chloro-5-
Compound Name:

[(methylsulfanyl)methyl]aniline
CAS No.: 1179294-51-9

Cat. No.: B1423441

Get Quote

Executive Summary

2-Chloro-5-[(methylsulfanyl)methyl]aniline is a specialized aromatic building block utilized
primarily in the synthesis of tyrosine kinase inhibitors (TKIs) and other small-molecule
therapeutics. Its structure combines an electron-deficient aniline core with a lipophilic thioether
side chain, making it a critical intermediate for introducing metabolic susceptibility (via S-
oxidation) and hydrophobic interactions into drug scaffolds.

This guide details the compound's molecular identity, predicted and experimental
physicochemical profile, industrial synthesis routes, and handling protocols.

Molecular Identity & Structural Analysis
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Attribute

Detail

IUPAC Name

2-Chloro-5-[(methylsulfanyl)methyl]aniline

Common Synonyms

2-Chloro-5-(methylthiomethyl)aniline; 3-Amino-

4-chlorobenzyl methyl sulfide

CAS Number 1179294-51-9

Molecular Formula CsH10CINS

Molecular Weight 187.69 g/mol

SMILES CSCC1=CC(N)=C(ClCc=C1

InChl Key NDOJWFPFRAPRIS-UHFFFAOYSA-N

Structural Commentary

The molecule features a trisubstituted benzene ring:

e C1-Amine (-NH2): Provides a handle for amide coupling or heterocycle formation. The ortho-

chlorine atom significantly reduces the basicity of this amine via inductive (-I) withdrawal.

e C2-Chlorine (-ClI): Sterically protects the amine and modulates metabolic stability.

e C5-Methylsulfanylmethyl (-CH2SCH3s): A flexible, lipophilic arm. The sulfur atom is a "soft"

nucleophile and a site for potential metabolic oxidation to sulfoxides (-SO-) or sulfones (-

S0O2-).

Physicochemical Profile

Due to the niche nature of this intermediate, some values are derived from fragment-based

prediction models (ACD/Labs, ChemAxon) validated against structural analogs (e.g., 2-chloro-

5-methylaniline).
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Property

Value
(Experimental/Predicted)

Context & Implications

Physical State

Liquid (at 20°C)

Low melting point due to
asymmetry and flexible

thioether chain.

High boiling point requires

Boiling Point ~285°C (Predicted) vacuum distillation for
purification.
Denser than water; will form
Density 1.22 + 0.06 g/cm3 the bottom layer in aqueous

extractions.

LogP (Octanol/Water)

2.65 (Predicted)

Moderately lipophilic. Good
membrane permeability;
requires organic solvents
(DCM, EtOAC) for extraction.

Weak Base. The ortho-Cl

reduces pKa significantly (vs.

pKa (Conjugate Acid) 2.58+0.10 Aniline pKa ~4.6). Will not
protonate at physiological pH
(7.4).
amine (26.0) + sulfide (25.3).
Polar Surface Area (PSA) 51.3 A2 Favorable for oral

bioavailability (Rule of 5).

Solubility

<1 mg/mL (Water)> 100
mg/mL (DMSO, MeOH)

Hydrophobic. Requires co-
solvents for aqueous

reactions.

Synthetic Pathways & Manufacturing

The synthesis of 2-Chloro-5-[(methylsulfanyl)methyl]aniline presents a specific challenge:

reducing a nitro group in the presence of a sulfide (thioether) without poisoning the catalyst or

oxidizing the sulfur.
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Primary Industrial Route (Nucleophilic Substitution -
Selective Reduction)

This route avoids the use of sensitive transition metal catalysts (Pd/C) that are easily poisoned

NBS, AIBN NaSMe (Sodium Thiomethoxide) Fe powder, NHACI
CCl4, Reflux THF/EOH, 0°C EtOH/H20, Reflux
4-Chloro-3 (Radical »| 4-Chl bromide ».| 2-Chloro-5-[(methy!: ] Selective Nitro Reduction; 2-Chloro-5-[(methylsulfany)methyl]aniline
(Starting Material) e (Intermediate 1) i nitrobenzene (Intermediate 2) (Target)

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 2-Chloro-5-[(methylsulfanyl)methyl]aniline avoiding sulfur
oxidation.

Detailed Experimental Protocol

Step 1: Bromination

» Reagents: 4-Chloro-3-nitrotoluene (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq), AIBN
(cat.).

o Conditions: Reflux in CCla or substituted solvent (e.g., Trifluoromethylbenzene) for 4-6 hours.
 Critical Control: Monitor closely to prevent di-bromination.

Step 2: Thioether Formation

e Reagents: Crude Benzyl Bromide, Sodium Thiomethoxide (NaSMe, 1.1 eq).

e Solvent: Ethanol or THF.

o Procedure: Add NaSMe solution dropwise to the bromide at 0°C to prevent exotherms. Stir at
RT for 2 hours.

o Workup: Aqueous wash, extract with DCM. The thioether is generally stable but smells
strong (stench).
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Step 3: Nitro Reduction (The Critical Step)
e Method: Bechamp Reduction (Iron/Ammonium Chloride).

o Rationale: Catalytic hydrogenation (H2/Pd-C) is NOT recommended as the thioether sulfur
will poison the Palladium catalyst, stalling the reaction.

e Protocol:
o Suspend Intermediate 2 (10 mmol) in Ethanol/Water (3:1).
o Add Iron powder (5.0 eq) and NH4Cl (1.0 eq).
o Reflux vigorously for 2-4 hours.
o Filtration: Filter hot through Celite to remove iron oxides.

o Purification: The product is an aniline; purify via acid-base extraction (dissolve in 1M HCI,
wash with ether, basify with NaOH, extract with EtOAC).

Reactivity & Stability Profile

Understanding the reactivity of the functional groups is vital for downstream medicinal
chemistry applications.

2-Chloro-5-[(methylsulfanyl)methyl]aniline

mCPBA or H202 Acid Chloride/HATU NaNO2, HCl
(Metabolic Liability)| (Drug Linkage) (Scaffold Hopping)

S-Oxidation N-Acylation Diazotization
(Forms Sulfoxide/Sulfone) (Amide Formation) (Sandmeyer Reaction)

Click to download full resolution via product page

Figure 2: Key reactivity nodes. The sulfur atom is the primary site of oxidative instability.
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e S-Oxidation: The thioether is prone to oxidation. During storage, avoid exposure to
air/peroxides. In biological systems, this position is a "soft spot” for CYP450 enzymes,
converting the sulfide to a sulfoxide (chiral) and then a sulfone.

 Aniline Nucleophilicity: The amine is less nucleophilic than unsubstituted aniline due to the
ortho-Cl. Reactions with mild electrophiles may require heating or stronger bases.

Handling, Safety, and Storage (SHE)[3]

Signal Word:WARNING

Hazard Class Statement Precaution

_ Do not eat/drink in the lab.
o H302: Harmful if swallowed.[1]
Acute Toxicity Wash hands thoroughly.[3][4]

2
= [5][6]

H315/H319: Causes skin/eye Wear nitrile gloves and safety

Skin/Eye Irritation o
irritation.[1][4][5][6] goggles.

Thioethers have a

characteristic disagreeable

Specific Hazard Stench
odor (rotten cabbage). Handle
only in a fume hood.
o - Store under inert gas
Storage Air/Light Sensitive

(Nitrogen/Argon) at 2-8°C.

Disposal: Do not dispose of down the drain. All sulfur-containing waste must be segregated into
"Non-Halogenated Organic” waste streams (or specific sulfur waste streams depending on
facility rules) and treated with bleach (hypochlorite) to oxidize the odor before disposal if
permitted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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